molecular formula C17H15NO2S B8452573 7-Benzoyl-3-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one CAS No. 61085-32-3

7-Benzoyl-3-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one

Cat. No.: B8452573
CAS No.: 61085-32-3
M. Wt: 297.4 g/mol
InChI Key: IVJWUKJUOPAVFI-UHFFFAOYSA-N
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Description

7-Benzoyl-3-methyl-3-(methylsulfanyl)-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C17H15NO2S and its molecular weight is 297.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

61085-32-3

Molecular Formula

C17H15NO2S

Molecular Weight

297.4 g/mol

IUPAC Name

7-benzoyl-3-methyl-3-methylsulfanyl-1H-indol-2-one

InChI

InChI=1S/C17H15NO2S/c1-17(21-2)13-10-6-9-12(14(13)18-16(17)20)15(19)11-7-4-3-5-8-11/h3-10H,1-2H3,(H,18,20)

InChI Key

IVJWUKJUOPAVFI-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=CC=CC(=C2NC1=O)C(=O)C3=CC=CC=C3)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 3.94 g. (0.02 mole) of 2-aminobenzophenone in methylene chloride at -65° C. was treated with 2.16 g. (0.02 mole) of t-butylhypochlorite. After 15 min. 2.96 g. ethyl α-(methylthio)propionate was added dropwise and stirring continued for 1 hr. At the end of this time 2.02 g. of triethylamine (0.02 mole) was added dropwise and the reaction solution was allowed to warm to room temperature. This was followed by treatment with 1N hydrochloric acid and stirred for 15 min. The methylene chloride solution was then separated and stripped under vacuum. The yellow oil residue was triturated with isopropyl ether and 3 g. of a yellow solid was filtered off (51%). Recrystallization from absolute ethanol gave a cream color solid, m.p. 135°-137° C.
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